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Compound of Interest

Compound Name: DTSSP Crosslinker

CAS No.: 81069-02-5

Cat. No.: B1670981

Get Quote

An in-depth exploration of the properties, applications, and methodologies associated with 3,3'-

Dithiobis(sulfosuccinimidyl propionate) (DTSSP), a pivotal tool in protein interaction analysis

and drug development.

Core Properties of DTSSP
DTSSP is a water-soluble, homobifunctional, and cleavable crosslinking agent widely utilized in

the study of protein-protein interactions.[1] Its key characteristics make it an invaluable reagent

for researchers aiming to capture transient or weak interactions on the cell surface.

Quantitative Data Summary
The following table summarizes the essential quantitative data for DTSSP, providing a quick

reference for experimental design.
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Property Value Reference(s)

Spacer Arm Length 12.0 Å [2][3][4][5]

Molecular Weight 608.51 g/mol [2][3]

Chemical Formula C₁₄H₁₄N₂Na₂O₁₄S₄ [2]

Solubility Soluble in water (>6 mg/mL)

Reactive Groups
N-hydroxysulfosuccinimide

(sulfo-NHS) esters

Reactive Toward Primary amines (-NH₂) [1][2][3]

Cleavable by
Reducing agents (e.g., DTT,

TCEP, 2-Mercaptoethanol)
[2][3][4]

Membrane Permeability Impermeable [2][3][4]

Mechanism of Action and Applications
DTSSP functions by covalently linking proteins that are in close proximity. Its two sulfo-NHS

esters at either end of a spacer arm react with primary amines, commonly found on the side

chains of lysine residues and the N-terminus of proteins, to form stable amide bonds. This

reaction is most efficient at a pH range of 7-9.[2]

A key feature of DTSSP is the disulfide bond within its spacer arm. This bond can be readily

cleaved by reducing agents, allowing for the separation of crosslinked proteins. This

reversibility is crucial for downstream analysis, such as mass spectrometry, as it simplifies the

identification of interacting partners.[6]

Due to the presence of sulfonate groups, DTSSP is water-soluble and does not permeate the

cell membrane.[2][7] This property makes it the ideal choice for selectively crosslinking proteins

on the extracellular surface without affecting intracellular components.[2][4]

Key Applications Include:

Studying Cell Surface Protein Interactions: Elucidating the organization and interaction of

membrane proteins and receptors.[2][7]
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Antibody-Drug Conjugate (ADC) Development: Used as a cleavable linker in the synthesis of

ADCs.[8]

Analysis of Protein Complexes: Stabilizing protein complexes for purification and

identification.

Drug Delivery Systems: Employed in the creation of redox-responsive nanoparticles for

targeted protein delivery.[9]

Gene Delivery Platforms: Utilized in the development of viral vectors with enhanced gene

delivery capabilities.

Experimental Protocols
The following provides a generalized, detailed methodology for cell surface protein crosslinking

using DTSSP, followed by immunoprecipitation and analysis.

A. Materials and Reagents
DTSSP Crosslinker

Reaction Buffer: Phosphate Buffered Saline (PBS), pH 7.2-8.0. Avoid buffers containing

primary amines like Tris or glycine.[2][7]

Quenching Solution: 1M Tris-HCl, pH 7.5 or 1M Glycine.[7]

Reducing Agent: 10-50 mM Dithiothreitol (DTT) or TCEP in a suitable buffer at pH 8.5.[6]

Cell Lysis Buffer

Immunoprecipitation Antibodies and Beads

SDS-PAGE reagents

B. Protocol for Cell Surface Crosslinking
Cell Preparation: Wash cells twice with ice-cold PBS to remove any contaminating proteins

from the culture medium.
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Crosslinker Preparation: Immediately before use, prepare a fresh solution of DTSSP in the

reaction buffer. A common starting concentration is 1-2 mM.[7]

Crosslinking Reaction: Resuspend the cells in the DTSSP solution. Incubate for 30 minutes

at room temperature or 2 hours on ice.[7] Gentle mixing during incubation is recommended.

Quenching: Terminate the reaction by adding the quenching solution to a final concentration

of 20-50 mM.[7] Incubate for 15 minutes at room temperature. The primary amines in the

quenching solution will react with any excess DTSSP.

Cell Lysis: Pellet the cells by centrifugation and lyse them using a suitable lysis buffer.

Immunoprecipitation: Proceed with your standard immunoprecipitation protocol to isolate the

protein of interest and its crosslinked partners.

Cleavage of Crosslinks: To separate the crosslinked proteins, incubate the

immunoprecipitated complex with the reducing agent (e.g., 10-50 mM DTT) for 30 minutes at

37°C.[6]

Analysis: Analyze the dissociated proteins by SDS-PAGE and subsequent Western blotting

or mass spectrometry.

Visualizing Workflows and Pathways
DTSSP Chemical Structure and Reaction
Caption: Chemical structure of DTSSP and its reaction with primary amines on proteins.

Experimental Workflow for Protein Interaction Analysis
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Caption: A typical experimental workflow for identifying protein-protein interactions using

DTSSP.
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Caption: DTSSP can be used to stabilize the interaction between integrins and tetraspanins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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